N-(Cyanomethyl)-5-methyl-2-pentan-3-ylpyrazole-3-carboxamide

• IUPAC Name: N-(cyanomethyl)-5-methyl-2-pentan-3-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H18N4O/c1-4-10(5-2)16-11(8-9(3)15-16)12(17)14-7-6-13/h8,10H,4-5,7H2,1-3H3,(H,14,17)
• InChI Key: HDXPTFBWQMCQPT-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)N1C(=CC(=N1)C)C(=O)NCC#N
• Molecular Formula: C12H18N4O
• Molecular Weight: 234.30 g/mol

Description

“N-(Cyanomethyl)-5-methyl-2-pentan-3-ylpyrazole-3-carboxamide” is a complex organic compound. It contains a cyanomethyl group, which is a type of nitrile group. The compound also includes a pyrazole ring, which is a type of heterocyclic aromatic organic compound, and a carboxamide group, which is a functional group derived from carboxylic acids.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be complex due to the presence of multiple functional groups and a heterocyclic ring. The structure can be analyzed using various techniques such as NMR, IR, MS, UV/Vis, and fluorescence spectroscopy.

Chemical Reactions Analysis

The chemical reactivity of this compound could be quite diverse due to the presence of multiple reactive groups. For instance, the cyanomethyl group can participate in various reactions to form biologically active novel heterocyclic moieties. The pyrazole ring can also undergo various chemical transformations.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure and the nature of its functional groups. These properties can be analyzed using a variety of techniques.